Cas no 18108-22-0 ((1-Amino-1-phenylmethyl)phosphonic acid)

(1-Amino-1-phenylmethyl)phosphonic acid structure
18108-22-0 structure
Product Name:(1-Amino-1-phenylmethyl)phosphonic acid
CAS No:18108-22-0
MF:C7H10NO3P
MW:187.132962703705
CID:906926
PubChem ID:98449
Update Time:2025-04-19

(1-Amino-1-phenylmethyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Amino-1-phenylmethyl)phosphonic acid
    • [amino(phenyl)methyl]phosphonic acid
    • (+/-)-1-aminophenylmethylphosphonic acid
    • (Aminophenylmethyl)phosphonic acid
    • (RS)-<amino(phenyl)methyl>phosphonic acid
    • H2NCHPhP(O)(OH)2
    • Phosphonic acid,(aminophenylmethyl)
    • NSC 133874
    • NSC-669595
    • amino(phenyl)methylphosphonic acid
    • (I+/--Aminobenzyl)phosphonic acid
    • 1-amino-1-phenylmethyl phosphonic acid
    • AKOS001016495
    • a-aminobenzylphosphonic acid
    • 4-07-00-00555 (Beilstein Handbook Reference)
    • NSC-133874
    • EN300-7832206
    • AKOS017344475
    • Phosphonic acid, (alpha-aminobenzyl)-
    • (amino(phenyl)methyl)phosphonic acid
    • Phosphonic acid, (aminophenylmethyl)-
    • Phosphonic acid, P-(aminophenylmethyl)-
    • Phosphonic acid, (alpha-aminobenzyl)- (6CI,8CI)
    • DTXSID501305747
    • BDBM50316031
    • CS-0269760
    • Oprea1_794855
    • Z55625577
    • NSC133874
    • bmse000171
    • (alpha-Aminobenzyl)phosphonic acid
    • BRN 2049498
    • CHEBI:86535
    • 18108-22-0
    • SCHEMBL233491
    • CHEMBL1090366
    • NSC669595
    • Q27159222
    • MDL: MFCD00014809
    • Inchi: 1S/C7H10NO3P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7H,8H2,(H2,9,10,11)
    • InChI Key: ZKFNOUUKULVDOB-UHFFFAOYSA-N
    • SMILES: P(C(C1C=CC=CC=1)N)(=O)(O)O

Computed Properties

  • Exact Mass: 187.04000
  • Monoisotopic Mass: 187.03983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -3.2
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.446
  • Melting Point: 254-257 °C
  • Boiling Point: 407.9°C at 760 mmHg
  • Flash Point: 200.5°C
  • PSA: 93.36000
  • LogP: 1.52190
  • Solubility: Not available

(1-Amino-1-phenylmethyl)phosphonic acid Security Information

(1-Amino-1-phenylmethyl)phosphonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340430-50mg
(Amino(phenyl)methyl)phosphonic acid
18108-22-0 98%
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¥5493.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(Amino(phenyl)methyl)phosphonic acid
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¥12582.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(Amino(phenyl)methyl)phosphonic acid
18108-22-0 98%
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¥18516.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(Amino(phenyl)methyl)phosphonic acid
18108-22-0 98%
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¥22061.00 2023-11-21
Enamine
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$326.0 2025-03-21
Enamine
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18108-22-0 95.0%
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Enamine
EN300-7832206-0.5g
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